Cas no 959582-30-0 (Methyl 3-chlorosulfonylfuran-2-carboxylate)

• Product Name: Methyl 3-chlorosulfonylfuran-2-carboxylate
• CAS No: 959582-30-0
• MF: C₆H₅ClO₅S
• MW: 224.618900060654
• CID: 6613445
• PubChem ID: 2736847
• Update Time: 2025-05-21

Methyl 3-chlorosulfonylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 959582-30-0
• EN300-6495998
• methyl 3-(chlorosulfonyl)furan-2-carboxylate
• Methyl 3-chlorosulfonylfuran-2-carboxylate

• Inchi： 1S/C6H5ClO5S/c1-11-6(8)5-4(2-3-12-5)13(7,9)10/h2-3H,1H3
• InChI Key： JOOQJQRSRTWKON-UHFFFAOYSA-N
• SMILES： ClS(C1C=COC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 223.9546221g/mol
• Monoisotopic Mass: 223.9546221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 3-chlorosulfonylfuran-2-carboxylate

Comprehensive Overview of Methyl 3-chlorosulfonylfuran-2-carboxylate (CAS No. 959582-30-0): Properties, Applications, and Industry Insights

Methyl 3-chlorosulfonylfuran-2-carboxylate (CAS No. 959582-30-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This compound, featuring a furan ring substituted with a chlorosulfonyl group and a methyl carboxylate, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. Its molecular formula and precise structural features make it invaluable for designing novel derivatives with targeted properties.

In recent years, the demand for high-purity intermediates like Methyl 3-chlorosulfonylfuran-2-carboxylate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "synthesis methods for furan derivatives" or "applications of chlorosulfonyl compounds," reflecting the compound's relevance in cutting-edge science. Its stability under controlled conditions and compatibility with catalytic reactions further enhance its utility in organic synthesis.

The compound's physicochemical properties, such as solubility in polar solvents and reactivity with nucleophiles, are critical for optimizing laboratory-scale reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "how to analyze sulfonylfuran compounds." Additionally, its role in constructing heterocyclic scaffolds aligns with trends in fragment-based drug design, addressing queries like "best intermediates for medicinal chemistry."

From an industrial perspective, Methyl 3-chlorosulfonylfuran-2-carboxylate is pivotal in producing crop protection agents and specialty chemicals. Sustainability-focused searches such as "eco-friendly synthesis of carboxylates" highlight the need for efficient, low-waste manufacturing protocols. Innovations in flow chemistry and catalyst recycling are increasingly applied to its production, reducing environmental impact while maintaining cost-effectiveness.

Safety and handling of CAS No. 959582-30-0 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). Though not classified as hazardous under normal use, its storage conditions (e.g., moisture-sensitive, cool environments) are frequently discussed in forums on "handling reactive intermediates safely."

In conclusion, Methyl 3-chlorosulfonylfuran-2-carboxylate exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to diverse synthetic pathways and alignment with industry trends ensure its continued prominence in scientific and industrial applications. For researchers exploring "furan-based building blocks" or "sulfonation reactions," this compound remains a cornerstone of efficient molecular design.